3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine

Application in Medicinal Chemistry

Application in Stereochemistry

Scientific Field: Stereochemistry Summary of Application: The stereogenic centers in pyrrolidine rings can influence the biological activity of the compounds due to their interaction with enantioselective proteins . Methods of Application: Stereoisomers of the compound can be synthesized and tested for biological activity. The spatial orientation of substituents is crucial and can be manipulated through stereoselective synthesis. Results: Different stereoisomers may exhibit varied biological profiles, which is essential for the development of selective and potent drugs.

Application in Cancer Research

Scientific Field: Oncology Summary of Application: Pyrrolidine derivatives can exhibit cytotoxic activity against cancer cell lines and may be potential candidates for cancer therapy . Methods of Application: The compound can be tested for its ability to induce apoptosis or inhibit cell proliferation in cancer cells. Results: The compound’s effectiveness in killing cancer cells or stopping their growth can be quantified through various assays and could lead to further development as a cancer treatment.

Application in Enantioselective Synthesis

Scientific Field: Organic Chemistry Summary of Application: The compound’s chiral center makes it valuable for enantioselective synthesis, which is crucial for producing compounds with specific stereochemistry . Methods of Application: It can be used as a chiral auxiliary or resolving agent in asymmetric synthesis to obtain enantiomerically pure substances. Results: The use of such chiral compounds can lead to high enantiomeric excesses in the synthesized products, which is important for the activity of many drugs.

Application in Material Science

Scientific Field: Material Science Summary of Application: Pyrrolidine derivatives can be used in the design of organic semiconductors due to their electronic properties . Methods of Application: The compound can be incorporated into polymers or small molecules to create materials with desirable electronic characteristics. Results: The resulting materials can exhibit improved charge transport properties, which are beneficial for applications in electronics.

Application in Agrochemical Research

Scientific Field: Agrochemistry Summary of Application: The structural motif of pyrrolidine is found in many natural products with insecticidal and herbicidal activity . Methods of Application: The compound can be tested for its efficacy against various agricultural pests and weeds. Results: The discovery of potent agrochemical agents can lead to the development of new pesticides and herbicides.

Application in Peptidomimetics

Scientific Field: Biochemistry Summary of Application: Pyrrolidine rings can mimic the structure of peptides and are used in the design of peptidomimetics . Methods of Application: The compound can be used to create analogs of biologically active peptides that are more stable and have improved pharmacological profiles. Results: Such peptidomimetics can serve as potent and selective inhibitors or agonists of various biological processes.

Application in Chemical Biology

Scientific Field: Chemical Biology Summary of Application: The compound can be used as a probe to study biological systems and understand the molecular basis of diseases . Methods of Application: It can be tagged with fluorescent groups or other markers and used to track biological interactions and processes. Results: Insights gained from such studies can inform the development of new therapeutic strategies.

Application in Environmental Chemistry

Scientific Field: Environmental Chemistry Summary of Application: Pyrrolidine derivatives can be explored for their ability to degrade environmental pollutants . Methods of Application: The compound can be tested for its reactivity with various contaminants in environmental samples. Results: The identification of compounds that can effectively degrade pollutants is crucial for environmental remediation efforts.

3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine, also known as 3-phenyl-2-(propan-2-yl)pyrrolidine, is a chemical compound characterized by its unique structure, which includes a pyrrolidine ring and an isopropyl-substituted phenyl group. The molecular formula of this compound is $C_{14}H_{21}N$, and it has a molecular weight of approximately $203.32\,g/mol$ . The pyrrolidine ring, a five-membered ring containing one nitrogen atom, is known for its presence in various biologically active molecules, making this compound of interest in medicinal chemistry .

• Oxidation: This can be achieved using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to products such as ketones or carboxylic acids.
• Reduction: Reduction reactions can be performed with reagents like lithium aluminum hydride, producing alcohols or amines.
• Substitution: The compound can undergo nucleophilic substitution reactions where the pyrrolidine ring may be substituted with other nucleophiles .

The synthesis of 3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine typically involves the reaction of 4-isopropylphenol with pyrrolidine under basic conditions. Common solvents for this reaction include dichloromethane or ethanol, and it is generally conducted at room temperature or slightly elevated temperatures .

Industrial Production

In industrial settings, continuous flow reactors may be utilized for large-scale synthesis, ensuring consistent quality and yield. Purification methods such as recrystallization or chromatography are often employed to achieve high purity levels .

3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine has several notable applications across various fields:

• Chemistry: It serves as a reagent in organic synthesis and catalysis studies.
• Biology: The compound is utilized in studies related to biological pathways and enzyme interactions.
• Medicine: There is ongoing research into its potential therapeutic applications, particularly in drug development and pharmacological studies.
• Industry: The compound finds use in the production of specialty chemicals and materials .

Several compounds share structural similarities with 3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine. Here are some notable examples:

Uniqueness

What distinguishes 3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine from these similar compounds is its unique combination of a pyrrolidine ring and a phenoxy group. This structural feature imparts distinct chemical and biological properties, making it particularly useful in specific research and industrial applications .

Molecular Geometry

Bond Lengths and Angles

The molecular geometry of 3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine exhibits characteristic structural features consistent with other pyrrolidine derivatives containing aromatic substituents. The compound has a molecular formula of Carbon fourteen Hydrogen twenty-one Nitrogen and a molecular weight of 203.32 grams per mole [2].

Pyrrolidine rings typically demonstrate specific bond length parameters that are influenced by substituent effects. In related pyrrolidine systems, the Carbon-Carbon bond lengths within the five-membered ring range from 1.528 to 1.543 angstroms, with variations dependent on the nature and position of substituents [3]. The Carbon-Nitrogen bond lengths in pyrrolidine derivatives generally measure between 1.353 and 1.625 angstroms, reflecting the partial double bond character arising from nitrogen lone pair delocalization [3] [4].

For aromatic-substituted pyrrolidines, the benzyl Carbon-Carbon bond connecting the aromatic ring to the pyrrolidine system demonstrates specific geometric characteristics. In benzylpyrrolidine derivatives, this connection typically exhibits bond lengths of approximately 1.516 angstroms, as observed in related structures [5]. The bond angles around the substituted carbon atom in the pyrrolidine ring deviate from ideal tetrahedral geometry due to ring strain and substituent effects.

Table 1: Typical Bond Length Parameters in Pyrrolidine Derivatives

The bond angles within the pyrrolidine ring system deviate from ideal tetrahedral geometry due to ring strain. The Nitrogen-Carbon-Carbon bond angles typically range from 102.1 to 113.9 degrees, depending on the ring conformation and substituent effects [3]. In envelope conformations, the out-of-plane atom experiences different angular constraints compared to atoms within the planar portion of the ring.

Ring Conformation of Pyrrolidine Moiety

The pyrrolidine ring in 3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine adopts non-planar conformations to minimize ring strain and optimize steric interactions. Five-membered rings exhibit two predominant conformational types: envelope and twist conformations [6] [7]. The envelope conformation features four atoms approximately coplanar with one atom displaced above or below the plane, while the twist conformation has two adjacent atoms on opposite sides of the plane defined by the remaining three atoms [8] [9].

The specific conformation adopted depends on substituent effects and steric interactions. The 4-isopropylbenzyl substituent at the 3-position introduces significant steric bulk that influences the preferred ring pucker. Computational studies of substituted pyrrolidines demonstrate that alkyl groups preferentially adopt pseudo-equatorial positions to minimize steric interactions [10] [11].

Pyrrolidine ring conformations are characterized using pseudorotation parameters, including the phase angle and maximum puckering amplitude. These parameters describe the continuous interconversion between different puckered forms [6] [12]. The pyrrolidine ring undergoes rapid pseudorotation at room temperature, with energy barriers typically around 220 wavenumbers [13].

Table 2: Conformational Parameters for Pyrrolidine Ring Systems

Spatial Arrangement of 4-Isopropylbenzyl Group

The 4-isopropylbenzyl substituent adopts a specific spatial arrangement that minimizes steric interactions while maintaining favorable electronic interactions. The benzyl group orientation relative to the pyrrolidine ring is influenced by both steric and electronic factors. In related benzylpyrrolidine derivatives, the aromatic ring typically adopts orientations that are approximately perpendicular to the pyrrolidine ring plane [5] [14].

The isopropyl group at the para position of the benzene ring introduces additional conformational considerations. This bulky substituent preferentially adopts conformations that minimize steric crowding with other molecular components. The spatial arrangement can be characterized by the dihedral angles between the pyrrolidine ring, benzyl linker, and aromatic ring systems.

Crystal structure analyses of related compounds demonstrate that benzyl substituents on pyrrolidine rings exhibit dihedral angles ranging from 70 to 90 degrees between the aromatic and pyrrolidine ring planes [15] [16]. This perpendicular arrangement optimizes both steric and electronic interactions while maintaining molecular stability.

Conformational Analysis

Pseudorotation Parameters of the Five-Membered Ring

The conformational behavior of the pyrrolidine ring is best described using the pseudorotation formalism, which quantifies the continuous interconversion between different puckered conformations. The pseudorotation cycle involves systematic displacement of ring atoms above and below the average plane, creating a series of envelope and twist conformations [6] [13].

Two key parameters characterize pseudorotation: the phase angle (P) and the maximum puckering amplitude (Φmax). The phase angle describes the position within the pseudorotation cycle, ranging from 0 to 360 degrees, while the puckering amplitude quantifies the degree of ring distortion from planarity [6] [12]. For pyrrolidine derivatives, typical puckering amplitudes range from 35 to 45 degrees.

The presence of the 4-isopropylbenzyl substituent influences the pseudorotation pathway by introducing asymmetric steric interactions. Substituents can create energy minima at specific phase angles, leading to preferential population of certain conformational states. Computational studies demonstrate that bulky substituents tend to favor conformations where the substituent adopts pseudo-equatorial orientations [10] [11].

Table 3: Pseudorotation Parameters for Substituted Pyrrolidines

Envelope (E) and Twisted (T) Conformations

The pyrrolidine ring system predominantly adopts envelope and twisted conformations that represent energy minima along the pseudorotation pathway. Envelope conformations are characterized by four atoms lying approximately in a plane with the fifth atom displaced above or below this plane. The displaced atom is referred to as the "flap" atom [8] [9].

In envelope conformations, the out-of-plane displacement typically ranges from 0.3 to 0.7 angstroms. The specific envelope form depends on which atom serves as the flap. For 3-substituted pyrrolidines, the substituted carbon often adopts the flap position to minimize steric interactions with the substituent in a pseudo-equatorial orientation [17] [18].

Twisted conformations feature two adjacent atoms displaced on opposite sides of the plane defined by the remaining three atoms. These conformations represent intermediate states along the pseudorotation pathway and typically have slightly higher energies than envelope forms. The energy difference between envelope and twist conformations is usually 1-3 kilocalories per mole [13] [19].

The interconversion between envelope and twist conformations occurs rapidly at room temperature through low-energy pseudorotation. The barrier for pseudorotation in pyrrolidine is approximately 220 wavenumbers, corresponding to facile conformational exchange on the Nuclear Magnetic Resonance timescale [13].

Phase Angle (P) and Maximum Puckering Amplitude (Φmax)

The phase angle (P) and maximum puckering amplitude (Φmax) provide quantitative descriptors for pyrrolidine ring conformations. The phase angle describes the position of the puckering within the pseudorotation cycle, with specific values corresponding to different envelope and twist conformations [6] [12].

For envelope conformations, phase angles occur at regular intervals around the pseudorotation wheel. The relationship between phase angle and envelope type follows the pattern: Carbon-0 envelope (P = 0°), Carbon-1 envelope (P = 72°), Carbon-2 envelope (P = 144°), Carbon-3 envelope (P = 216°), and Carbon-4 envelope (P = 288°) [7].

The maximum puckering amplitude quantifies the degree of ring distortion from planarity. Values typically range from 35 to 45 degrees for pyrrolidine derivatives, with substituent effects causing variations within this range. Electron-withdrawing substituents tend to reduce puckering amplitude, while bulky alkyl groups increase ring distortion [20] [10].

Table 4: Phase Angle Assignments for Pyrrolidine Conformations

Computational Structural Studies

DFT Calculations and Energy Profiles

Density Functional Theory calculations provide detailed insights into the electronic structure and conformational preferences of 3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine. These computational methods accurately predict geometric parameters, relative energies, and conformational barriers for complex molecular systems [20] [21].

The choice of functional and basis set significantly influences the accuracy of DFT calculations for pyrrolidine derivatives. The B3LYP functional with 6-311++G(d,p) basis sets provides reliable results for conformational analysis of five-membered rings [10] [11]. More sophisticated functionals like M06-2X often show better correlation with high-level coupled cluster calculations for conformational energetics [10].

DFT calculations reveal the influence of the 4-isopropylbenzyl substituent on pyrrolidine ring conformations. The bulky aromatic substituent creates steric interactions that stabilize specific envelope conformations where the substituent adopts pseudo-equatorial orientations. Energy differences between conformational isomers typically range from 0.5 to 3.0 kilocalories per mole [22] [20].

Solvent effects can be incorporated through continuum solvation models, which modify the relative stabilities of different conformations. Polar solvents tend to stabilize conformations with better solvation of polar functional groups, while nonpolar solvents favor conformations that minimize molecular surface area [19].

Table 5: DFT Method Performance for Pyrrolidine Conformational Analysis

Conformational Energy Landscapes

The conformational energy landscape of 3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine can be mapped using systematic exploration of the pseudorotation coordinate combined with rotation around the benzyl Carbon-Carbon bond. This two-dimensional energy surface reveals the preferred conformational states and transition pathways between them [12] [23].

The energy landscape typically exhibits multiple local minima corresponding to different combinations of pyrrolidine ring pucker and benzyl group orientation. The global minimum usually corresponds to an envelope conformation with the benzyl substituent in a pseudo-equatorial position. Additional local minima represent alternative conformations with energy differences of 1-4 kilocalories per mole [6] [22].

Transition states between conformational minima correspond to either pseudorotation barriers within the pyrrolidine ring or rotation barriers around the benzyl linker. Pseudorotation barriers are typically lower (0.2-0.5 kcal/mol) than rotation barriers (2-8 kcal/mol), resulting in rapid ring puckering exchange coupled with slower benzyl rotation [13] [24].

The conformational landscape provides insights into the dynamic behavior accessible at different temperatures. At room temperature, rapid pseudorotation allows sampling of multiple ring conformations, while benzyl rotation occurs on intermediate timescales. This multi-timescale dynamics influences Nuclear Magnetic Resonance spectra and chemical reactivity patterns.

Molecular Dynamics Simulations

Molecular dynamics simulations provide detailed information about the dynamic conformational behavior of 3-{[4-(Propan-2-yl)phenyl]methyl}pyrrolidine in solution. These simulations capture the rapid pseudorotation of the pyrrolidine ring, rotation around the benzyl linker, and solvent interactions over nanosecond to microsecond timescales [25] [26].

Classical molecular dynamics simulations employ empirical force fields optimized for organic molecules. Modern force fields like AMBER and CHARMM provide reasonable accuracy for conformational sampling of pyrrolidine derivatives. The choice of force field parameters significantly influences the relative stabilities of different conformational states [27] [25].

Time-averaged restraint molecular dynamics (tar-MD) methods can incorporate experimental Nuclear Magnetic Resonance coupling constants to refine conformational ensembles. This approach combines computational efficiency with experimental validation, providing more reliable conformational distributions than purely theoretical calculations [25].

Molecular dynamics simulations reveal the correlation between different conformational coordinates. Pyrrolidine ring puckering and benzyl rotation often show coupled motion, with specific ring conformations favoring particular benzyl orientations. These correlations arise from through-space steric interactions and through-bond electronic effects [26].

Table 6: Molecular Dynamics Simulation Parameters for Pyrrolidine Systems